Cas no 750599-01-0 (4H,5H,6H-cyclopentabthiophene-2-carbohydrazide)

4H,5H,6H-cyclopentabthiophene-2-carbohydrazide is a heterocyclic carbohydrazide derivative characterized by its fused cyclopentabthiophene core. This compound is of interest in synthetic and medicinal chemistry due to its versatile reactivity, particularly as a building block for the synthesis of thiophene-based heterocycles. The carbohydrazide functional group offers potential for further derivatization, enabling the formation of hydrazones, azoles, or other nitrogen-containing heterocycles. Its rigid bicyclic structure may contribute to enhanced stability and unique electronic properties, making it valuable for applications in materials science or pharmaceutical research. The compound's distinct molecular architecture allows for exploration of structure-activity relationships in drug discovery or as a precursor for functional materials.

4H,5H,6H-cyclopentabthiophene-2-carbohydrazide structure

750599-01-0 structure

Product Name:4H,5H,6H-cyclopentabthiophene-2-carbohydrazide

CAS No:750599-01-0

MF:C₈H₁₀N₂OS

MW:182.242800235748

MDL:MFCD06335037

CID:3030109

PubChem ID:2113914

Update Time:2025-06-06

4H,5H,6H-cyclopentabthiophene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

- 5,6-DIHYDRO-4H-CYCLOPENTA[B]THIOPHENE-2-CARBOXYLIC ACID HYDRAZIDE
- 4H,5H,6H-cyclopentabthiophene-2-carbohydrazide
- EN300-03745
- SB86372
- Z55928787
- 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide
- 4H,5H,6H-cyclopenta[b]thiophene-2-carbohydrazide
- ED-0254
- MFCD06335037
- G30653
- CS-0219340
- 750599-01-0
- AKOS000122674
- AFB59901
- MDL： MFCD06335037
- Inchi： 1S/C8H10N2OS/c9-10-8(11)7-4-5-2-1-3-6(5)12-7/h4H,1-3,9H2,(H,10,11)
- InChI Key： PNALDFYPMMIOAR-UHFFFAOYSA-N
- SMILES： S1C(C(NN)=O)=CC2=C1CCC2

Computed Properties

Exact Mass: 182.051
Monoisotopic Mass: 182.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 83.4Å²

Experimental Properties

Melting Point: 154-156°

4H,5H,6H-cyclopentabthiophene-2-carbohydrazide Security Information

HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

4H,5H,6H-cyclopentabthiophene-2-carbohydrazide Pricemore >>

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Alichem	A169003739-5g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide	750599-01-0	95%	5g	$737.00	2023-09-01
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Apollo Scientific	OR110632-1g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide	750599-01-0		1g	£100.00	2023-09-01
Apollo Scientific	OR110632-5g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide	750599-01-0		5g	£314.00	2023-09-01
Apollo Scientific	OR110632-10g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide	750599-01-0		10g	£479.00	2023-09-01
abcr	AB269642-1 g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide, 95%; .	750599-01-0	95%	1g	€260.30	2023-04-26
abcr	AB269642-5 g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide, 95%; .	750599-01-0	95%	5g	€1023.00	2023-04-26
abcr	AB269642-10 g	5,6-Dihydro-4H-cyclopenta[b]thiophene-2-carbohydrazide; 95%	750599-01-0		10g	€622.20	2022-03-25